2-Aminophenol

• CAS No.: 95-55-6
• Product Name: 2-Aminophenol
• Molecular Formula: C6H7NO; C6H4(OH)(NH2); C6H7NO
• Molecular Weight: 109.13 g/mol
• IUPAC Name: 2-aminophenol
• Standard InChI: InChI=1S/C6H7NO/c7-5-3-1-2-4-6(5)8/h1-4,8H,7H2
• Standard InChIKey: CDAWCLOXVUBKRW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)N)O
• Canonical SMILES: C1=CC=C(C(=C1)N)O
• Boiling Point: Sublimes at 307° F at 11 mm Hg (NTP, 1992); Sublimes at 153 °C
• Colorform: Crystals, rapidly becoming brown; White orthorhombic bipyramidal needles from benzene or water; White crystals; turn brown with age; COLORLESS RHOMBIC NEEDLES OR PLATES
• Density: 1.328 (NTP, 1992); 1.328 g/cu cm at 25 °C; 1.3 g/cm³
• Flash Point: 168 °C (334 °F) - closed cup; >175 °C c.c.
• Melting Point: 342 to 343 °F (NTP, 1992); 174 °C; 174.0 °C; 170-174 °C
• Physical Description: O-aminophenol appears as off-white crystals or beige powder. (NTP, 1992); COLOURLESS-TO-WHITE CRYSTALS. TURNS DARK ON EXPOSURE TO AIR OR LIGHT.
• Description: 2-aminophenol is the aminophenol which has the single amino substituent located ortho to the phenolic -OH group. It has a role as a bacterial metabolite.; O-aminophenol appears as off-white crystals or beige powder. (NTP, 1992)
• Related CAS: 51-19-4 (hydrochloride)
• Shelf Life: Crystals readily becoming gray on exposure to light /Hydrochloride/
• Solubility: less than 0.1 mg/mL at 70° F (NTP, 1992); 20000 mg/L (at 20 °C); 0.18 M; 1 g dissolves in 50 mL cold water, 23 mL alcohol; Slightly soluble in toluene, chloroform, and cold water; soluble in ethanol, and hot water, very soluble in acetonitrile, ethyl acetate, acetone, dimethyl sulfoxide; Soluble in ethyl ether; very soluble in ethanol; slightly soluble in benzene, trifluoroacetic acid; In water, 2.0X10+3 mg/L at 20 °C; Solubility in water, g/100ml at 20 °C: 1.7
• Synonyms: (2-Hydroxyphenyl)amine; 1-Amino-2-hydroxybenzene; 1-Hydroxy-2-aminobenzene; 2-Amino-1-hydroxybenzene; 2-Aminophenol; 2-Aminophenyl Alcohol; 2-Hydroxyaniline; 2-Hydroxybenzenamine; BASF Ursol 3GA; Benzofur GG; C.I. 76520; C.I. Oxidation Base 17; Foura
• Vapor Density: Relative vapor density (air = 1): 3.77
• Vapor Pressure: 5X10-4 Hg at 25 °C (est); negligible
• PubChem Compound: 5801
• Last Modified: Nov 12 2021